Cas no 250714-79-5 (2-{(4-Fluorophenyl)SulfonylAmino}-3-Methylbutanoic Acid)

• Product Name: 2-{(4-Fluorophenyl)SulfonylAmino}-3-Methylbutanoic Acid
• CAS No: 250714-79-5
• MF: C₁₁H₁₄FNO₄S
• MW: 275.296565532684
• MDL: MFCD00664351
• CID: 1071222
• PubChem ID: 2774745
• Update Time: 2025-04-20

2-{(4-Fluorophenyl)SulfonylAmino}-3-Methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-Fluorophenyl)sulfonyl]amino}-3-methylbutanoic acid
• AGN-PC-009JRT
• Benzamide, N-(4-fluoro-3-nitrophenyl)-N-methyl-
• CTK1J5631
• N-(4-fluoro-3-nitro-phenyl)-N-methyl-benzamide
• N-(4-fluorobenzene)sulfonylvaline
• N-(4-fluorobenzenesulfonyl)valine
• SureCN6023991
• 250714-79-5
• 2-{[(4-Fluorophenyl)sulfonyl]amino}-3-methylbutanoic acid (Bes(4-F)-DL-Val-OH)
• N-(4-Fluorobenzenesulphonyl)valine
• 2-{[(4-Fluorophenyl)sulfonyl]amino}-3-methylbutanoicacid
• ((4-Fluorophenyl)sulfonyl)valine
• 2-(4-Fluorobenzenesulphamido)-3-methylbutyric aci
• MFCD00664351
• 2-[(4-fluorophenyl)sulfonylamino]-3-methylbutanoic acid
• SCHEMBL2161562
• 2-{[(4-Fluorophenyl)sulfonyl]amino}-3-methyl butanoic acid
• CS-0320600
• 10G-383S
• 2-(4-fluorobenzenesulfonamido)-3-methylbutanoic acid
• EU-0043473
• AKOS016339869
• AKOS000132289
• 2-(4-fluorobenzenesulphamido)-3-methylbutyric acid
• Oprea1_851015
• Z45637409
• 2-{(4-Fluorophenyl)SulfonylAmino}-3-Methylbutanoic Acid

• MDL： MFCD00664351
• Inchi： 1S/C11H14FNO4S/c1-7(2)10(11(14)15)13-18(16,17)9-5-3-8(12)4-6-9/h3-7,10,13H,1-2H3,(H,14,15)
• InChI Key： VNRQLAGSSZUTTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC(C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 275.06282
• Monoisotopic Mass: 275.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47